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Compound of Interest

Compound Name:
2-Bromo-1-(4-

cyclohexylphenyl)ethanone

Cat. No.: B1271396 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromo-1-(4-
cyclohexylphenyl)ethanone was located. The following guidance is based on data for

structurally similar alpha-bromo ketones and general laboratory safety principles. It is

imperative to treat this compound as hazardous and to handle it with the utmost care in a

controlled laboratory environment.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Bromo-1-(4-cyclohexylphenyl)ethanone.

Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Summary and Personal Protective
Equipment
2-Bromo-1-(4-cyclohexylphenyl)ethanone is anticipated to be a hazardous substance.

Based on data for analogous compounds, it is likely to cause skin corrosion/irritation, serious

eye damage, and may cause respiratory irritation.[1][2][3] All handling of this compound must

be conducted in a well-ventilated chemical fume hood.[4] Appropriate Personal Protective

Equipment (PPE) is mandatory and should be selected based on a thorough risk assessment.

Table 1: Hazard Classification for Similar Alpha-Bromo Ketones
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Hazard Class Classification

Acute Toxicity, Oral Warning (Harmful if swallowed)

Skin Corrosion/Irritation
Danger (Causes severe skin burns and eye

damage) or Warning (Causes skin irritation)

Serious Eye Damage/Eye Irritation
Danger (Causes serious eye damage) or

Warning (Causes serious eye irritation)

Acute Toxicity, Dermal Warning (Harmful in contact with skin)

Acute Toxicity, Inhalation Warning (Harmful if inhaled)

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation

This table is a composite based on hazard statements for structurally similar compounds.

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from potential

splashes and contact with the

substance.[3][4]

Hand Protection
Nitrile or other suitable

chemical-resistant gloves

Prevents skin contact and

absorption.[4] Regular glove

changes are recommended.

Body Protection
Laboratory coat or other

suitable protective clothing

Protects against contamination

of personal clothing and skin.

[4]

Respiratory Protection
Approved mask or respirator

(e.g., N95 or higher)

To be used in case of

insufficient ventilation or

potential for aerosolization.[4]

Experimental Protocol: Safe Handling and Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://aksci.com/sds/X4773_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bromo_PEG5_bromide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bromo_PEG5_bromide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bromo_PEG5_bromide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bromo_PEG5_bromide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A systematic approach to handling 2-Bromo-1-(4-cyclohexylphenyl)ethanone from receipt to

disposal is crucial for minimizing risks.

Receiving and Storage
Upon receipt, inspect the container for any signs of damage or leakage.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1]

The storage area should be clearly labeled with the appropriate hazard warnings.

Handling and Experimentation
All handling of 2-Bromo-1-(4-cyclohexylphenyl)ethanone, including weighing and

transfers, must be conducted within a certified chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[1]

Avoid direct contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the laboratory area.

Wash hands thoroughly after handling the compound, even if gloves were worn.[5]

Spill and Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[5] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[5] Seek immediate medical attention.

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[5]
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Spill: In the event of a spill, evacuate the area. Use an inert absorbent material, such as

sand or vermiculite, to contain the spill.[4] Collect the absorbed material into a tightly closed,

labeled container for proper disposal.[4] Prevent the spilled material from entering drains or

waterways.[4]

Disposal Plan
All waste materials, including the chemical itself and any contaminated consumables (e.g.,

gloves, absorbent materials, and glassware), must be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Dispose of the chemical waste through a licensed and approved hazardous waste disposal

company.

Follow all local, state, and federal regulations for the disposal of halogenated organic

compounds.[1]

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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